molecular formula C20H26ClNO2 B1218167 Femoxetine hydrochloride CAS No. 56222-04-9

Femoxetine hydrochloride

Cat. No. B1218167
CAS RN: 56222-04-9
M. Wt: 347.9 g/mol
InChI Key: ORJNLCKHRRUOMU-OGPPPPIKSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Femoxetine hydrochloride, also known as Femoxetine hydrochloride, is a useful research compound. Its molecular formula is C20H26ClNO2 and its molecular weight is 347.9 g/mol. The purity is usually 95%.
BenchChem offers high-quality Femoxetine hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Femoxetine hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

56222-04-9

Product Name

Femoxetine hydrochloride

Molecular Formula

C20H26ClNO2

Molecular Weight

347.9 g/mol

IUPAC Name

(3R,4S)-3-[(4-methoxyphenoxy)methyl]-1-methyl-4-phenylpiperidine;hydrochloride

InChI

InChI=1S/C20H25NO2.ClH/c1-21-13-12-20(16-6-4-3-5-7-16)17(14-21)15-23-19-10-8-18(22-2)9-11-19;/h3-11,17,20H,12-15H2,1-2H3;1H/t17-,20-;/m1./s1

InChI Key

ORJNLCKHRRUOMU-OGPPPPIKSA-N

Isomeric SMILES

CN1CC[C@@H]([C@H](C1)COC2=CC=C(C=C2)OC)C3=CC=CC=C3.Cl

SMILES

CN1CCC(C(C1)COC2=CC=C(C=C2)OC)C3=CC=CC=C3.Cl

Canonical SMILES

CN1CCC(C(C1)COC2=CC=C(C=C2)OC)C3=CC=CC=C3.Cl

synonyms

femoxetine
femoxetine, (3S-cis)-isomer
femoxetine, hydrochloride, (3S-trans)-isomer
femoxitine
FG 4962
FG 4963
FG 8043
FG 8044
trans-(+)-3-((4-methoxyphenoxy)methyl)-1-methyl-4-phenylpiperidine
trans-3-((4-methoxyphenoxy)methyl)-1-methyl-4-phenylpiperidine

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.